3-{[(Furan-2-ylmethyl)-amino]-methyl}-6-methoxy-1H-quinolin-2-one

• IUPAC Name: 3-[(furan-2-ylmethylamino)methyl]-6-methoxy-1H-quinolin-2-one
• InChI: InChI=1S/C16H16N2O3/c1-20-13-4-5-15-11(8-13)7-12(16(19)18-15)9-17-10-14-3-2-6-21-14/h2-8,17H,9-10H2,1H3,(H,18,19)
• InChI Key: CNPSNHCORPKSGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC(=O)C(=C2)CNCC3=CC=CO3
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

The compound “3-{[(Furan-2-ylmethyl)-amino]-methyl}-6-methoxy-1H-quinolin-2-one” is a complex organic molecule. It contains a quinolin-2-one group, which is a type of heterocyclic compound, a furan ring, which is a type of aromatic ether, and an amino-methyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The quinolin-2-one group would likely contribute to the rigidity of the molecule, while the furan ring and the amino-methyl group could potentially introduce some flexibility.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. The quinolin-2-one group, the furan ring, and the amino-methyl group could all potentially participate in chemical reactions.

Scientific Research Applications

Fuel Synthesis

The compound has been investigated for its role in fuel synthesis. Specifically, it contributes to the production of diesel and jet fuel range cycloalkanes. Researchers have achieved an overall carbon yield of approximately 84.8% by using cyclopentanone and furfural as starting materials. The synthesis involves several steps:

• Hydrodeoxygenation : The 2,5-bis(furan-2-ylmethyl)-cyclopentanone is further processed over M/H-ZSM-5 catalysts (Pd, Pt, and Ru). The Pd/H-ZSM-5 catalyst achieves an 86.1% carbon yield of diesel and jet fuel range cycloalkanes under solvent-free conditions. .

Energy Materials

The compound’s potential as an energy material remains speculative. However, its unique structure suggests that it could be explored for energy storage devices, such as batteries or supercapacitors.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would involve interacting with specific biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Proper protective measures, such as wearing gloves and eye protection, should always be taken when handling chemical compounds.